Cas no 40319-81-1 (Bicyclo[3.2.2]non-2-ene)

• Product Name: Bicyclo[3.2.2]non-2-ene
• CAS No: 40319-81-1
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 333869
• PubChem ID: 142429
• Update Time: 2025-04-19

Bicyclo[3.2.2]non-2-ene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.2]non-2-ene
• bicyclo[3.2.2]non-3-ene
• Bicyclo(3.2.2)non-2-ene
• DTXSID40193324
• 40319-81-1

• Inchi： 1S/C9H14/c1-2-8-4-6-9(3-1)7-5-8/h1-2,8-9H,3-7H2
• InChI Key： BCCQOAANWUKEPI-UHFFFAOYSA-N
• SMILES： C12CC=CC(CC1)CC2

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.912
• Boiling Point: 164.4°Cat760mmHg
• Flash Point: 37.8°C
• Refractive Index: 1.496
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons